5-tert-butyl-2,3-dimethyl-N-{4-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzenesulfonamide

• Molecular Formula: C25H34N2O3S
• Molecular Weight: 442.6 g/mol
• IUPAC Name: 5-tert-butyl-2,3-dimethyl-N-[4-(4-methylpiperidine-1-carbonyl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C25H34N2O3S/c1-17-11-13-27(14-12-17)24(28)20-7-9-22(10-8-20)26-31(29,30)23-16-21(25(4,5)6)15-18(2)19(23)3/h7-10,15-17,26H,11-14H2,1-6H3
• InChI Key: MMHBJCHKONHHQO-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)C(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC(=CC(=C3C)C)C(C)(C)C
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=C(C(=CC(=C3)C(C)(C)C)C)C

Description

5-tert-butyl-2,3-dimethyl-N-{4-[(4-methyl-1-piperidinyl)carbonyl]phenyl}benzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as TAK-659, and it belongs to the class of drugs known as kinase inhibitors. Kinase inhibitors are a type of drug that works by blocking the activity of enzymes called kinases, which play a crucial role in the growth and division of cells.

Mechanism of Action

TAK-659 works by inhibiting the activity of kinases, which are enzymes that play a crucial role in cell signaling and growth. Specifically, TAK-659 inhibits the activity of BTK, which is a key mediator of B-cell signaling. Inhibition of BTK prevents the activation of downstream signaling pathways, ultimately leading to the suppression of B-cell proliferation and survival. This mechanism of action makes TAK-659 a promising candidate for the treatment of B-cell malignancies.
Biochemical and Physiological Effects:
TAK-659 has been shown to have a variety of biochemical and physiological effects. In preclinical studies, the compound has been shown to inhibit the growth and proliferation of B-cell tumors and to induce apoptosis, or programmed cell death, in cancer cells. TAK-659 has also been shown to reduce inflammation in animal models of autoimmune and inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of TAK-659 is its potency as a kinase inhibitor. The compound has been shown to be highly effective at inhibiting the activity of BTK and other kinases, making it a promising candidate for the treatment of a variety of diseases. However, the synthesis of TAK-659 is a complex process that requires specialized equipment and expertise, which may limit its availability for research purposes.

Future Directions

There are several future directions for the research and development of TAK-659. One area of focus is the optimization of the synthesis process to improve the yield and purity of the compound. Another area of focus is the evaluation of the compound in clinical trials for the treatment of B-cell malignancies and other diseases. Additionally, further research is needed to better understand the biochemical and physiological effects of TAK-659 and its potential applications in the treatment of autoimmune and inflammatory diseases.

Synthesis Methods

The synthesis of TAK-659 involves a multistep process that begins with the preparation of the starting material, 4-(4-methyl-1-piperidinyl)benzaldehyde. This compound is then reacted with tert-butylacetic acid to form the tert-butyl ester intermediate. The intermediate is then treated with sulfuric acid to form the final product, TAK-659. The synthesis of TAK-659 is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

TAK-659 has been extensively studied for its potential therapeutic applications in a variety of diseases, including cancer, autoimmune disorders, and inflammatory diseases. The compound has been shown to be a potent inhibitor of several kinases, including BTK, which is a key mediator of B-cell signaling. Inhibition of BTK has been shown to be effective in the treatment of B-cell malignancies, such as chronic lymphocytic leukemia and mantle cell lymphoma.